2-((Dicyclohexylphosphanyl)methyl)-1,3-bis(2,6-diisopropylphenyl)-4,5-dimethyl-1H-imidazol-3-ium iodide

Specification

• Molecular Formula: C42H64IN2P
• Molecular Weight: 754.8 g/mol
• IUPAC Name: [1,3-bis[2,6-di(propan-2-yl)phenyl]-4,5-dimethylimidazol-1-ium-2-yl]methyl-dicyclohexylphosphane;iodide
• Standard InChI: InChI=1S/C42H64N2P.HI/c1-28(2)36-23-17-24-37(29(3)4)41(36)43-32(9)33(10)44(42-38(30(5)6)25-18-26-39(42)31(7)8)40(43)27-45(34-19-13-11-14-20-34)35-21-15-12-16-22-35;/h17-18,23-26,28-31,34-35H,11-16,19-22,27H2,1-10H3;1H/q+1;/p-1
• Standard InChI Key: VWLUMWYDUCQDBT-UHFFFAOYSA-M
• Canonical SMILES: CC1=C([N+](=C(N1C2=C(C=CC=C2C(C)C)C(C)C)CP(C3CCCCC3)C4CCCCC4)C5=C(C=CC=C5C(C)C)C(C)C)C.[I-]

Introduction

Chemical Identity and Structural Overview

Nomenclature and Molecular Formula

The compound is systematically named 2-((Dicyclohexylphosphanyl)methyl)-1,3-bis(2,6-diisopropylphenyl)-4,5-dimethyl-1H-imidazol-3-ium iodide, reflecting its imidazolium core, phosphanyl-methyl substituent, and iodide counterion. Its molecular formula is C₄₂H₆₄IN₂P, with a molecular weight of 754.8 g/mol. The IUPAC name further elucidates the substitution pattern: [1,3-bis[2,6-di(propan-2-yl)phenyl]-4,5-dimethylimidazol-1-ium-2-yl]methyl-dicyclohexylphosphane; iodide.

Structural Features

The molecule comprises a 1,3-bis(2,6-diisopropylphenyl)imidazolium backbone, modified at the C2 position by a (dicyclohexylphosphanyl)methyl group. The bulky 2,6-diisopropylphenyl (Dipp) substituents at N1 and N3 enhance steric protection, a common strategy to stabilize reactive carbene centers in N-heterocyclic carbene (NHC) ligands. The iodide counterion balances the positive charge on the imidazolium ring.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C₄₂H₆₄IN₂P
Molecular Weight	754.8 g/mol
InChIKey	VWLUMWYDUCQDBT-UHFFFAOYSA-M
Canonical SMILES	CC1=C(N+C5=C(C=CC=C5C(C)C)C(C)C)C.[I-]
PubChem CID	117064759

Synthesis and Preparation

Metalation and Ligand Formation

The compound serves as a pre-ligand for transition metal complexes. Deprotonation of the imidazolium C2 position generates a carbene, which coordinates to metals such as palladium, rhodium, or iridium. In heterobimetallic complexes, the phosphine moiety can bind a second metal, enabling cooperative catalysis. For instance, Janus-type NHC ligands with rigid linkers have been used to synthesize Pd/Rh and Ir/Au heterobimetallic systems.

Structural and Spectroscopic Characterization

Spectroscopic Signatures

• NMR Spectroscopy:

  • ¹H NMR: Aromatic protons of the Dipp substituents resonate at δ 6.8–7.2 ppm, while methyl groups appear as multiplets near δ 1.2–1.5 ppm.

  • ³¹P NMR: The phosphorus atom in the dicyclohexylphosphanyl group typically shows a signal near δ −20 ppm, similar to triarylphosphines.

Applications in Catalysis

Heterobimetallic Complexes

This compound’s dual functionality—carbene and phosphine donors—enables the synthesis of heterobimetallic catalysts. For example, Pd/Rh complexes derived from similar ligands exhibit enhanced activity in transfer hydrogenation and C–C coupling reactions. In one study, a Rh/Au heterobimetallic catalyst achieved 62% yield in imine formation, outperforming monometallic analogs.

Table 2: Catalytic Performance of Selected Heterobimetallic Complexes

Catalyst System	Reaction	Yield (%)	Selectivity
Rh/Au (Complex 36)	Imine Formation	62	87% imine
Ir/Pd (Complex 40)	Transfer Hydrogenation	52–89	Ketone formation
Pd/Pd (Complex 44)	Dehalogenation	100	N/A

Cooperative Effects

The spatial arrangement of metals in these complexes facilitates substrate activation at one site and reduction or coupling at another. For instance, in Complex 43 (Rh(I)/Rh(III)), the 7.003 Å metal-metal distance allows synergistic interactions during catalysis.